Cas no 447462-92-2 (Phenol,2-fluoro-3-methoxy-5-methyl-)

• Product Name: Phenol,2-fluoro-3-methoxy-5-methyl-
• CAS No: 447462-92-2
• MF: C₈H₉FO₂
• MW: 156.154266119003
• CID: 327717
• Update Time: 2024-01-28

Phenol,2-fluoro-3-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-fluoro-3-methoxy-5-methyl-
• Phenol, 2-fluoro-3-methoxy-5-methyl- (9CI)
• Phenol, 2-fluoro-3-methoxy-5-methyl-

• Inchi： 1S/C8H9FO2/c1-5-3-6(10)8(9)7(4-5)11-2/h3-4,10H,1-2H3
• InChI Key： JRUPKKUMCQAMGW-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C)=CC(OC)=C1F

Computed Properties

• Exact Mass: 156.059
• Monoisotopic Mass: 156.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 248.3±35.0 °C(Predicted)
• pka: 8.44±0.15(Predicted)